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Compound of Interest

Compound Name: Btk IN-1

Cat. No.: B610903

Introduction

Bruton's tyrosine kinase (Btk) is a non-receptor tyrosine kinase that plays a critical role in
various signaling pathways, most notably the B-cell receptor (BCR) signaling pathway.[1][2][3]
Its involvement in B-cell development, activation, and proliferation has made it a significant
target in the research and development of therapies for B-cell malignancies and autoimmune
diseases.[1][3][4] Btk IN-1 is a potent inhibitor of Btk with an IC50 of less than 100 nM.[5][6][7]
This document provides detailed protocols for the preparation of a Btk IN-1 stock solution
using dimethyl sulfoxide (DMSO) as a solvent, ensuring its proper handling and storage for use
in various experimental settings.

Data Presentation

A summary of the key quantitative data for Btk IN-1 is presented in the table below for easy
reference.
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Parameter Value Source(s)
Molecular Weight 384.86 g/mol 516171
IC50 <100 nM [51[61[7]

Solubility in DMSO

77 mg/mL (200.07 mM)

[5]

95 mg/mL (246.84 mM)

[6]

> 100 mg/mL (259.83 mM)

[7]

Appearance

Crystalline solid

[8]

Storage of Powder

-20°C for up to 3 years

[5]

Storage of Stock Solution

-80°C for up to 1 year; -20°C

for up to 1 month

[5107]

Experimental Protocols

Materials

e Btk IN-1 powder

Vortex mixer

Calibrated analytical balance

Pipettes and sterile filter tips

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Protocol for Preparing a 10 mM Btk IN-1 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Btk IN-1 in DMSO. Adjust

the quantities as needed for your specific experimental requirements.

e Preparation: Ensure a clean and dry workspace. It is recommended to handle Btk IN-1

powder in a chemical fume hood. Allow the Btk IN-1 vial to equilibrate to room temperature
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before opening to prevent condensation.

» Weighing: Carefully weigh out 3.85 mg of Btk IN-1 powder using a calibrated analytical
balance.

o Dissolution: Add the weighed Btk IN-1 powder to a sterile microcentrifuge tube. Add 1 mL of
anhydrous DMSO to the tube.

e Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.
Gentle warming to 37°C and sonication can be used to aid dissolution if necessary.[7]
Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.[5][6] Store the aliquots at -80°C
for long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[5][7]

o Working Solution Preparation: When needed for experiments, thaw a single aliquot and
dilute it to the desired final concentration using the appropriate cell culture medium or buffer.
Note that the final concentration of DMSO in cell-based assays should typically not exceed
0.1% to avoid solvent-induced cellular effects.[6]

Visualizations
Btk Signaling Pathway

The following diagram illustrates the central role of Bruton's tyrosine kinase (Btk) in the B-cell
receptor (BCR) signaling cascade. Upon BCR engagement, a series of phosphorylation events
leads to the activation of Btk, which in turn phosphorylates and activates downstream effectors
such as phospholipase Cy2 (PLCy2). This ultimately results in the activation of transcription
factors like NF-kB, promoting B-cell proliferation, survival, and differentiation.[1][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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